2-Methoxy-3-(3,4-methylenedioxyphenyl)benzoic acid, 95%
Overview
Description
2-Methoxy-3-(3,4-methylenedioxyphenyl)benzoic acid (95%, or 2-M-3-MDPB) is a compound widely used in the scientific research field, with a wide range of applications. It is a derivative of benzoic acid, and is a widely used reagent for organic synthesis. It is also used in the synthesis of drugs and other compounds.
Scientific Research Applications
2-M-3-MDPB has a wide range of applications in scientific research. It is used in the synthesis of drugs and other compounds, as well as in the synthesis of polymers. It is also used in the synthesis of organic molecules, such as dyes, pigments, and pharmaceuticals. In addition, it is used in the synthesis of diagnostic agents, and in the synthesis of materials for use in medical devices.
Mechanism of Action
2-M-3-MDPB acts as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the metabolism of arachidonic acid. By inhibiting the activity of COX, 2-M-3-MDPB can reduce the production of prostaglandins and other inflammatory mediators. In addition, 2-M-3-MDPB can also inhibit the activity of other enzymes, such as lipoxygenase and phospholipase A2.
Biochemical and Physiological Effects
2-M-3-MDPB has a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, as well as to reduce the production of prostaglandins and other inflammatory mediators. In addition, 2-M-3-MDPB has been shown to reduce the production of nitric oxide, which is involved in the regulation of blood pressure. It has also been shown to reduce the production of reactive oxygen species, which can cause oxidative stress.
Advantages and Limitations for Lab Experiments
2-M-3-MDPB has several advantages for use in laboratory experiments. It is relatively inexpensive, and is easy to synthesize. In addition, it is relatively stable and has a long shelf life. However, it should be noted that 2-M-3-MDPB is toxic and should be handled with care. It should also be noted that it is not soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for the use of 2-M-3-MDPB in scientific research. One potential direction is the use of 2-M-3-MDPB in the synthesis of new drugs and other compounds. In addition, it could be used in the synthesis of novel materials for use in medical devices, as well as in the synthesis of diagnostic agents. Another potential direction is the use of 2-M-3-MDPB in the development of new treatments for diseases and conditions. Finally, 2-M-3-MDPB could be used in the development of new methods for the detection and quantification of compounds in biological samples.
Synthesis Methods
2-M-3-MDPB is produced by a reaction between 3,4-methylenedioxyphenylacetic acid and methanol. The reaction is conducted in the presence of a strong acid catalyst, such as sulfuric acid, and the resulting product is a mixture of 2-M-3-MDPB and 3,4-methylenedioxyphenylacetic acid. The mixture is then purified by recrystallization, and the pure 2-M-3-MDPB is isolated.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12O5/c1-18-14-10(3-2-4-11(14)15(16)17)9-5-6-12-13(7-9)20-8-19-12/h2-7H,8H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSZRTWMNDMIVHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1C(=O)O)C2=CC3=C(C=C2)OCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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